2-Carbamylmethylamino-4-amino anisole

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 2-(5-amino-2-methoxyanilino)acetamide
• InChI: InChI=1S/C9H13N3O2/c1-14-8-3-2-6(10)4-7(8)12-5-9(11)13/h2-4,12H,5,10H2,1H3,(H2,11,13)
• InChI Key: DCOUWPLUWJROPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)NCC(=O)N

Description

2-Carbamylmethylamino-4-amino anisole is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into 180 ml of water one adds 45 g of powdered iron and 15 ml of acetic acid. One brings this mixture under agitation to a temperature of 85° C. then one adds, little by little, 0.2 mol (45 g) of 2-carbamylmethylamino-4-nitro anisole. One maintains the reaction mixture for 10 minutes at 90° C. One adds soda to obtain a pH of 7.5, and then filters it hot. The filtrate is cooled to a temperature of 0° C. The expected product which precipitates is drained, washed with very little water, dried, recrystallized in methylisobutylketone. It melts at 144° C.